N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C17H15BrN4O4S2/c18-14-8-7-13(27-14)16-20-21-17(26-16)19-15(23)11-3-5-12(6-4-11)28(24,25)22-9-1-2-10-22/h3-8H,1-2,9-10H2,(H,19,21,23)
• InChI Key: IXSAKKQKMAECJO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=C(S4)Br
• Molecular Formula: C17H15BrN4O4S2
• Molecular Weight: 483.4 g/mol

Description

N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C17H15BrN4O4S2 and its molecular weight is 483.36. The purity is usually 95%.
BenchChem offers high-quality N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity Prediction
The synthesis of bicyclic systems incorporating the 1,2,4-oxadiazole ring and the prediction of their biological activities have been reported. A one-pot condensation approach was employed to generate novel structures, with their biological activities being predicted using computational methods (Kharchenko et al., 2008).

Chemical Reactions and Product Formation
Studies on N-sulfinyl compounds have provided insights into the reactions involving benzamide and thionyl chloride, leading to the formation of N-sulfinylbenzamide and its reaction with styrene oxide. This research elucidates the pathways for product formation and potential applications (Tsuge & Mataka, 1971).

Antibacterial Study of N-substituted Derivatives
The antibacterial properties of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide have been explored, demonstrating moderate to significant activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Anticancer Evaluation
The design, synthesis, and evaluation of anticancer activity of benzamide derivatives incorporating the 1,3,4-oxadiazole and 1,3-thiazol-2-yl moieties have been conducted. Some derivatives exhibited higher anticancer activities than the reference drug, etoposide, against various cancer cell lines (Ravinaik et al., 2021).

Antimicrobial and Antifungal Activities
Research on the synthesis of 2,5-di-substituted 1,3,4-oxadiazole derivatives and their evaluation for antimicrobial and antifungal activities revealed moderate to good activity profiles, emphasizing the potential of these compounds in developing new antimicrobial agents (Makwana & Naliapara, 2014).